Cas no 1094236-09-5 ([3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine)

• Product Name: [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine
• CAS No: 1094236-09-5
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 4571117
• Update Time: 2025-06-20

[3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine
• Benzenemethanamine, 3-fluoro-4-(3-pyridinyloxy)-

• Inchi： 1S/C12H11FN2O/c13-11-6-9(7-14)3-4-12(11)16-10-2-1-5-15-8-10/h1-6,8H,7,14H2
• InChI Key： JMUZAAYESOWFSI-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC2=CC=CN=C2)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine

Professional Introduction to [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine (CAS No. 1094236-09-5)

[3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1094236-09-5, represents a promising candidate for further exploration in drug development, particularly in the quest for novel therapeutic agents.

The molecular structure of [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine features a phenyl ring substituted with a fluorine atom at the 3-position and an oxy-pyridine group at the 4-position. This arrangement creates a molecule with potential bioisosteric properties, which are highly valued in medicinal chemistry for their ability to mimic the effects of other molecules while altering certain pharmacokinetic parameters. The presence of the fluorine atom, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine with various biological receptors. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents. The pyridin-3-yloxy moiety, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug design.

In parallel, experimental investigations have begun to uncover the pharmacological profile of [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine. Initial in vitro studies have demonstrated moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. The fluorine atom's electronic properties are believed to contribute to this activity by influencing the compound's interactions with target proteins. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting possible applications in central nervous system disorders.

The synthesis of [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key aromatic rings efficiently. These advances have not only improved yield but also reduced the environmental impact of the synthesis process.

As research continues, [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine is expected to play a significant role in the development of next-generation pharmaceuticals. Its structural features and observed biological activities make it a versatile scaffold for further derivatization and optimization. Collaborative efforts between academic researchers and industry scientists are likely to accelerate its translation from a laboratory compound to a clinical candidate.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. [3-fluoro-4-(pyridin-3-yloxy)phenyl]methanamine exemplifies how strategic functionalization can yield molecules with desirable pharmacological properties. As our understanding of molecular interactions deepens, compounds like this one will continue to offer new opportunities for therapeutic innovation.